Cas no 139212-97-8 (Adenosine,N-benzoyl-2'-O-[5-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)pentyl]-)

• Product Name: Adenosine,N-benzoyl-2'-O-[5-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)pentyl]-
• CAS No: 139212-97-8
• MF: C₃₀H₃₀N₆O₇
• MW: 586.595206737518
• CID: 1263115
• Update Time: 2024-08-03

Adenosine,N-benzoyl-2'-O-[5-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)pentyl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-benzoyl-2'-O-[5-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)pentyl]-
• Adenosine, N-benzoyl-2'-O-[5-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)pentyl]- (9CI)

• Inchi： 1S/C30H30N6O7/c37-15-21-23(38)24(42-14-8-2-7-13-35-28(40)19-11-5-6-12-20(19)29(35)41)30(43-21)36-17-33-22-25(31-16-32-26(22)36)34-27(39)18-9-3-1-4-10-18/h1,3-6,9-12,16-17,21,23-24,30,37-38H,2,7-8,13-15H2,(H,31,32,34,39)/t21-,23-,24-,30-/m1/s1
• InChI Key： KTUHYJWMCFZKPJ-JOMNJVARSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)NC(=O)C3=CC=CC=C3)N=C2)[C@H](OCCCCCN2C(=O)C3=C(C2=O)C=CC=C3)[C@@H]1O

Computed Properties

• Exact Mass: 586.2178

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• PSA: 169
• pka: 7.87±0.43(Predicted)